molecular formula C15H17N3O B8779028 1-Cyclopentyl-3-(isoquinolin-5-yl)urea

1-Cyclopentyl-3-(isoquinolin-5-yl)urea

Cat. No.: B8779028
M. Wt: 255.31 g/mol
InChI Key: UWXZZEFBAOHEFJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Cyclopentyl-3-(isoquinolin-5-yl)urea is a urea derivative characterized by a cyclopentyl group attached to one nitrogen of the urea moiety and an isoquinolin-5-yl group on the other. This compound has garnered attention in medicinal chemistry for its structural similarity to TRPV1 receptor antagonists and kinase inhibitors. Its synthesis involves the reaction of cyclopentyl isocyanate with an isoquinoline-containing precursor under anhydrous conditions, yielding a product with a molecular formula of C24H30N4O2 and a molecular weight of 407.5 g/mol . The compound’s 13C NMR spectrum (101 MHz, CDCl3) shows characteristic peaks at δ 158.15, 147.64, and 115.55 ppm, confirming the presence of the isoquinoline and cyclopentyl groups .

Properties

Molecular Formula

C15H17N3O

Molecular Weight

255.31 g/mol

IUPAC Name

1-cyclopentyl-3-isoquinolin-5-ylurea

InChI

InChI=1S/C15H17N3O/c19-15(17-12-5-1-2-6-12)18-14-7-3-4-11-10-16-9-8-13(11)14/h3-4,7-10,12H,1-2,5-6H2,(H2,17,18,19)

InChI Key

UWXZZEFBAOHEFJ-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C1)NC(=O)NC2=CC=CC3=C2C=CN=C3

Origin of Product

United States

Comparison with Similar Compounds

1-Phenyl-3-(quinolin-5-yl)urea

  • Structure : Substitutes the cyclopentyl group with a phenyl ring.
  • Synthesis: Synthesized via reaction of 5-aminoquinoline with phenylisocyanate in dichloromethane, achieving a 78% yield .
  • No direct biological activity data is reported in the evidence.

(2E)-3-(3-(4-Chlorophenoxy)-2,6,6-trimethylcyclohex-1-enyl)-N-(isoquinolin-5-yl)acrylamide

  • Structure: Features an acrylamide backbone instead of urea, with a 4-chlorophenoxy-substituted cyclohexenyl group.
  • Activity : Exhibits a Ki of 4.6 nM against TRPV1 and demonstrates 54% prevention of capsaicin-induced allodynia .
  • Comparison : The acrylamide structure and ionic substituents enhance TRPV1 antagonism compared to urea derivatives, suggesting urea-based compounds may require additional modifications for similar potency.

1-Cyclopentyl-3-(thiadiazol-5-yl)urea

  • Structure: Replaces the isoquinolin-5-yl group with a thiadiazole ring.
  • Properties: Molecular formula C8H12N4OS, molecular weight 212.27 g/mol, with hydrogen bond donor/acceptor counts of 2/4 .

1-(Isoquinolin-5-yl)-3-(1-phenylpropyl)urea

  • Structure : Substitutes cyclopentyl with a 1-phenylpropyl chain.
  • Activity : Listed in TRPV1-targeted drug databases, though specific data is unavailable .
  • Comparison : The linear phenylpropyl group may enhance lipophilicity, influencing membrane permeability and target engagement kinetics.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.